Cas no 1268810-09-8 (tert-butyl N-(1-ethynylcyclopropyl)carbamate)

• Product Name: tert-butyl N-(1-ethynylcyclopropyl)carbamate
• CAS No: 1268810-09-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD22548363
• CID: 2084519
• PubChem ID: 72218569
• Update Time: 2025-04-21

tert-butyl N-(1-ethynylcyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• N-(1-Ethynylcyclopropyl)carbamic acid 1,1-dimethylethyl ester
• tert-Butyl (1-ethynylcyclopropyl)carbaMate
• N-​(1-​ethynylcyclopropyl)​-​, 1,​1-​dimethylethyl ester
• Carbamic acid, N-(1-ethynylcyclopropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(1-ethynylcyclopropyl)carbamate
• TERT-BUTYL 1-ETHYNYLCYCLOPROPYLCARBAMATE
• FCH1931665
• AB85645
• AK475517
• AX8316880
• (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol L(-)-c
• Tert-butyl 1-ethynyl-cyclopropylcarbamate
• AKOS026716682
• DS-18874
• tert-butyl(1-ethynylcyclopropyl)carbamate
• 1-(Boc-amino)-1-ethynyl-cyclopropane
• CS-M3253
• DA-13086
• MFCD22548363
• N-Boc-1-ethynylcyclopropanamine
• AC-30761
• t-Butyl 1-ethynyl-cyclopropylcarbamate
• SCHEMBL14904840
• EN300-7250247
• C12898
• DTXSID501168349
• F2147-3816
• 1268810-09-8
• SY040866
• DTXCID201599773
• 893-318-1
• TAC81009

• MDL： MFCD22548363
• Inchi： 1S/C10H15NO2/c1-5-10(6-7-10)11-8(12)13-9(2,3)4/h1H,6-7H2,2-4H3,(H,11,12)
• InChI Key： QVGLHHJMUIIWAA-UHFFFAOYSA-N
• SMILES： O(C(NC1(C#C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68-70 ºC
• Boiling Point: 249.7±10.0 ºC (760 Torr),
• Flash Point: 104.8±19.0 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives